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Compound of Interest

Compound Name: 5-Bromo-2-hydroxybenzophenone

Cat. No.: B1330228

Introduction

5-Bromo-2-hydroxybenzophenone is a versatile chemical intermediate that holds significant
potential in the synthesis of novel agrochemicals. Its unique structural features, including the
presence of a bromine atom, a hydroxyl group, and a benzophenone core, provide multiple
reaction sites for the generation of a diverse range of derivatives. These derivatives have
shown promise as fungicides, herbicides, and insecticides, making 5-Bromo-2-
hydroxybenzophenone a valuable starting material for the development of new crop
protection agents. This document provides a detailed overview of the application of 5-Bromo-
2-hydroxybenzophenone in agrochemical synthesis, including experimental protocols,
guantitative data on biological activity, and diagrammatic representations of synthetic
pathways.

Fungicidal Applications

Derivatives of 5-Bromo-2-hydroxybenzophenone have demonstrated notable antifungal
activity against various phytopathogenic fungi. The benzophenone scaffold is a key feature in
several commercial fungicides, and the introduction of a bromine atom can enhance the
biological activity of the resulting compounds.

Synthesis of Fungicidal Xanthone and Spirobenzofuran
Derivatives
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One promising application of 5-Bromo-2-hydroxybenzophenone is in the synthesis of
complex heterocyclic compounds such as xanthones and spirobenzofurans, which have shown
significant fungicidal properties.

Experimental Protocol: Synthesis of (5-bromo-2-hydroxyphenyl)(2,4,5-
trimethoxyphenyl)methanone and its conversion to fungicidal diones.

This protocol describes a two-step process starting from a derivative of 5-Bromo-2-
hydroxybenzophenone to synthesize fungicidal dione compounds.

Step 1: Synthesis of (5-bromo-2-hydroxyphenyl)(2,4,5-trimethoxyphenyl)methanone
(Compound 18)

e This precursor can be synthesized via a Friedel-Crafts acylation reaction between 4-
bromophenol and 2,4,5-trimethoxybenzoyl chloride, followed by a Fries rearrangement.
Detailed experimental conditions for this initial step were not provided in the searched
literature but would follow standard organic synthesis methodologies.

Step 2: Oxidative cyclization to form diones (Compounds 19 and 20)[1]

e Dissolve (5-bromo-2-hydroxyphenyl)(2,4,5-trimethoxyphenyl)methanone (18) in a suitable
solvent such as acetonitrile.

e Add a solution of ceric ammonium nitrate (CAN) in water dropwise to the reaction mixture at
room temperature.

« Stir the reaction mixture for a specified time until the starting material is consumed
(monitored by TLC).

e Quench the reaction with water and extract the products with an organic solvent (e.g., ethyl
acetate).

e Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

 Purify the resulting residue by column chromatography on silica gel to separate the two
dione products: 7-bromo-3,4a-dimethoxy-2H-xanthene-2,9(4aH)-dione (19) and 5-bromo-
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2',5'-dimethoxy-3H-spiro[benzofuran-2,1'-cyclohexa[2][3]diene]-3,4'-dione (20).
Quantitative Data: Antifungal Activity

The synthesized dione derivatives were evaluated for their antifungal activity against the yeasts
Cryptococcus neoformans and Candida albicans. While not primary plant pathogens, these
organisms are often used in initial screening to indicate broader antifungal potential.

Compound Target Organism Activity (ug/mL)
Dione 15 (related structure) Candida albicans 7.8[1]
Dione 30 (related structure) Cryptococcus neoformans 7.8[1]

) Candida albicans &
Dione 10 (related structure) 3.6[1]
Cryptococcus neoformans

Logical Relationship of Synthesis
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Caption: Synthetic pathway from a 5-Bromo-2-hydroxybenzophenone derivative to fungicidal
diones.

Insecticidal Applications
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The derivatization of 5-Bromo-2-hydroxybenzophenone into Schiff bases has been explored
for the development of new insecticidal agents. Schiff bases are known to possess a wide
range of biological activities, and their metal complexes can exhibit enhanced efficacy.

Synthesis of Insecticidal Schiff Bases

Schiff bases are typically synthesized through the condensation reaction of an aldehyde or
ketone with a primary amine. In this context, 5-bromo-2-hydroxybenzaldehyde, which can be
prepared from 5-Bromo-2-hydroxybenzophenone via reduction of the ketone, serves as a
key precursor.

Experimental Protocol: Synthesis of Schiff Bases from 5-Bromo-2-hydroxybenzaldehyde[4]

Dissolve 5-bromo-2-hydroxybenzaldehyde (1 equivalent) in a suitable solvent such as
ethanol.

e Add the desired primary amine (1 equivalent) to the solution.

e Add a catalytic amount of glacial acetic acid.

o Reflux the reaction mixture for several hours.

e Upon cooling, the Schiff base product will precipitate out of the solution.
o Collect the solid product by filtration, wash with cold ethanol, and dry.

o Recrystallize the product from a suitable solvent (e.g., ethanol) to obtain the pure Schiff
base.

Quantitative Data: Insecticidal Activity

While specific LD50 values for Schiff bases derived directly from 5-bromo-2-
hydroxybenzaldehyde against major agricultural pests are not readily available in the searched
literature, related studies on Schiff bases from salicylaldehyde indicate their potential. For
instance, a study on Schiff bases derived from salicylaldehyde and 2-aminophenol (HHP) and
its metal complexes showed the following activity against the red flour beetle (Tribolium
castaneum).
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Compound LD50 (mg/cm?) after 24 hours
HHP (Schiff base) 3.0922[4]

Co(ll)-HHP complex 1.5206[4]

Cu(I)-HHP complex 14.8576[4]

Zn(I)-HHP complex 3.2829[4]

A-cyhalothrin (standard) 0.2416[4]

These results suggest that while the parent Schiff base has moderate insecticidal activity,
chelation with certain metals like cobalt can significantly enhance its potency.

Experimental Workflow for Synthesis and Evaluation
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Caption: Workflow for the synthesis and insecticidal evaluation of Schiff bases.
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Herbicidal Applications

The application of 5-Bromo-2-hydroxybenzophenone derivatives as herbicides is an area
with potential, although direct and comprehensive studies are limited in the currently available
literature. However, the benzophenone scaffold is present in some classes of herbicides,
suggesting that derivatives of 5-Bromo-2-hydroxybenzophenone could be designed to target
specific biochemical pathways in weeds. For instance, some benzophenone derivatives are
known to inhibit 4-hydroxyphenylpyruvate dioxygenase (HPPD), a key enzyme in
plastoquinone biosynthesis.

While specific herbicidal data for compounds directly synthesized from 5-Bromo-2-
hydroxybenzophenone were not found, the general approach to developing such herbicides
would involve synthesizing a library of derivatives and screening them for activity against a
panel of common weeds.

Future Directions

The exploration of 5-Bromo-2-hydroxybenzophenone in agrochemical synthesis is a
promising field of research. Future work should focus on:

e Synthesizing a broader range of derivatives, including ethers, esters, and various
heterocyclic compounds.

o Conducting comprehensive biological screening of these derivatives against a wide range of
plant pathogens, insect pests, and weeds.

o Determining the mode of action of the most active compounds to enable rational design of
more potent analogs.

o Performing quantitative structure-activity relationship (QSAR) studies to identify the key
structural features responsible for the observed biological activity.

Conclusion

5-Bromo-2-hydroxybenzophenone is a valuable and versatile starting material for the
synthesis of a variety of derivatives with potential applications in agriculture. The existing
research, although somewhat fragmented, clearly indicates the promise of this compound in
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the development of new fungicides and insecticides. Further focused research is warranted to
fully exploit the potential of 5-Bromo-2-hydroxybenzophenone in the creation of novel and
effective crop protection solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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